Cas no 69360-20-9 (1,2-Benzisothiazol-3(2H)-imine, 2-(1-methylethyl)-, 1,1-dioxide)

1,2-Benzisothiazol-3(2H)-imine, 2-(1-methylethyl)-, 1,1-dioxide Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-imine, 2-(1-methylethyl)-, 1,1-dioxide
• 1,1-dioxo-2-propan-2-yl-1,2-benzothiazol-3-imine
• 3-Imino-2-(propan-2-yl)-2,3-dihydro-1H-1lambda~6~,2-benzothiazole-1,1-dione
• DTXSID80797229
• 69360-20-9

• InChIKey： SDOAVGBIWOWILY-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12N2O2S/c1-7(2)12-10(11)8-5-3-4-6-9(8)15(12,13)14/h3-7,11H,1-2H3
• SMILES： CC(C)N1C(=N)C2=CC=CC=C2S1(=O)=O

Computed Properties

• Exact Mass: 224.06206
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 224.06194880g/mol
• Heavy Atom Count: 15
• Complexity: 369
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 61.23